Cas no 58207-48-0 (Sodium (2R,3R,4R,5S,6R)-2,3,4,5,6,7-hexahydroxyheptanoate)
58207-48-0 structure
Product Name:Sodium (2R,3R,4R,5S,6R)-2,3,4,5,6,7-hexahydroxyheptanoate
CAS No:58207-48-0
MF:C7H13NaO8
MW:248.16309428215
CID:948181
Update Time:2023-08-02
Sodium (2R,3R,4R,5S,6R)-2,3,4,5,6,7-hexahydroxyheptanoate Chemical and Physical Properties
Names and Identifiers
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- Sodium glucoheptonate
- Sodium (2R,3R,4R,5S,6R)-2,3,4,5,6,7-hexahydroxyheptanoate
- SODIUM-alpha-GLUCOHEPTONATE
- a-D-Glucoheptonic acid sodium salt dihydrate
- (2R,3R,4R,5S,6R)-2,3,4,5,6,7-Hexahydroxyheptanoic acid sodium salt
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- Inchi: 1S/C7H14O8.Na/c8-1-2(9)3(10)4(11)5(12)6(13)7(14)15;/h2-6,8-13H,1H2,(H,14,15);/q;+1/p-1/t2-,3+,4-,5-,6-;/m1./s1
- InChI Key: FMYOMWCQJXWGEN-AXUKCSBQSA-M
- SMILES: [Na+].O[C@@H]([C@H]([C@H](C(=O)[O-])O)O)[C@H]([C@@H](CO)O)O
Computed Properties
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 213
- Topological Polar Surface Area: 162
Sodium (2R,3R,4R,5S,6R)-2,3,4,5,6,7-hexahydroxyheptanoate Security Information
- WGK Germany:3
- Storage Condition:−20°C
Sodium (2R,3R,4R,5S,6R)-2,3,4,5,6,7-hexahydroxyheptanoate Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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